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Compound of Interest

Compound Name: Stannous pyrophosphate

Cat. No.: B129299

This technical guide provides a comprehensive overview of the molecular weight of stannous
pyrophosphate, intended for researchers, scientists, and professionals in drug development.
This document details the calculation of its molecular weight, the underlying atomic weights of
its constituent elements, and outlines the experimental protocols for its determination.

Chemical Composition and Formula

Stannous pyrophosphate, also known as tin(ll) pyrophosphate, is an inorganic compound
with the chemical formula Sn2P207[1][2][3][4][5][6]. This formula indicates that a single
molecule of stannous pyrophosphate is composed of two tin (Sn) atoms, two phosphorus (P)
atoms, and seven oxygen (O) atoms.

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for stannous pyrophosphate is based on the atomic weights of tin,
phosphorus, and oxygen.

The molecular weight is calculated as follows:

Molecular Weight = (2 x Atomic Weight of Sn) + (2 x Atomic Weight of P) + (7 x Atomic Weight
of O)
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Based on the standard atomic weights provided by the Commission on Isotopic Abundances
and Atomic Weights (CIAAW) and other sources, the values used for this calculation are:

e Tin (Sn): 118.710 g/mol [7][8]

e Phosphorus (P): 30.973762 g/mol [9][10]
e Oxygen (0O): 15.999 g/mol [11][12][13]
Substituting these values into the formula:

Molecular Weight = (2 x 118.710) + (2 x 30.973762) + (7 x 15.999) Molecular Weight = 237.42
+61.947524 + 111.993 *Molecular Weight = 411.360524 g/mol

This value is often rounded for practical applications to 411.36 g/mol [1][2][4][5][6][14].

Data Presentation: Atomic and Molecular Weights

The quantitative data for the molecular weight calculation of stannous pyrophosphate is
summarized in the table below for clarity and easy comparison.

Total
Standard Contribution
Number of . .
Element Symbol Atomic Weight to Molecular
Atoms .
(g/mol) Weight ( g/mol
)
_ 118.710[7][15]
Tin Sn 2 237.420
[16]
30.973762[9][10]
Phosphorus P 2 61.948
[17]
Oxygen o) 7 15.999[13] 111.993
Total Sn2P207 11 411.361
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Experimental Protocols for Molecular Weight
Determination

The determination of the molecular weight of a compound like stannous pyrophosphate relies
on precise analytical techniques. Mass spectrometry is the primary method for determining
atomic and molecular weights with high accuracy.

Mass Spectrometry Protocol

Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized atoms or molecules.
For a compound like stannous pyrophosphate, which is an inorganic salt, techniques such as
Inductively Coupled Plasma Mass Spectrometry (ICP-MS) would be employed to determine the
isotopic composition and atomic weights of its constituent elements.

Methodology:

o Sample Preparation: A pure sample of stannous pyrophosphate is dissolved in a suitable
solvent, typically a dilute acid, to create a homogenous aqueous solution.

» Nebulization: The sample solution is introduced into a nebulizer, which converts the liquid
into a fine aerosol.

« lonization: The aerosol is transported into an argon plasma torch (the ICP). The extremely
high temperature of the plasma (6,000 to 10,000 K) desolvates, vaporizes, atomizes, and
ionizes the atoms of tin, phosphorus, and oxygen.

 |on Extraction and Focusing: The resulting ions are extracted from the plasma and focused
by a series of ion lenses into a tight beam.

e Mass Analysis: The ion beam is passed through a mass analyzer (e.g., a quadrupole or
magnetic sector), which separates the ions based on their mass-to-charge ratio.

o Detection: The separated ions are detected by an electron multiplier or Faraday cup, which
generates a signal proportional to the number of ions of a specific m/z.

o Data Analysis: The resulting mass spectrum shows the relative abundance of different
isotopes for each element. The molecular weight is then calculated by summing the weighted
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averages of the isotopic masses of the constituent elements according to the compound's
chemical formula.

Visualizations
Logical Workflow for Molecular Weight Calculation

The following diagram illustrates the logical steps involved in calculating the molecular weight
of stannous pyrophosphate.

Start: Identify Chemical Compound
(Stannous Pyrophosphate)

Determine Chemical Formula

(Snz2P207)

Identify Constituent Elements

(Sn, P, O)
Count Atoms of Each Element Obtain Standard Atomic Weights
(Sn:2,P:2,0:7) (from IUPAC/CIAAW)

Calculate Total Weight for Each Element
(Atom Count x Atomic Weight)

Sum the Weights of All Elements

Final Molecular Weight
(411.36 g/mal)
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Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of stannous pyrophosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b129299#molecular-weight-of-stannous-
pyrophosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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